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Compound of Interest

Compound Name: 1-Chlorobutan-2-one

Cat. No.: B1265656

Essential Safety and Handling Guide for 1-
Chlorobutan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-Chlorobutan-2-one
(CAS No. 616-27-3) to ensure the safety of laboratory personnel and the integrity of research.
Adherence to these protocols is essential for minimizing risks associated with this chemical.

Immediate Safety Concerns and Hazards

1-Chlorobutan-2-one is a hazardous chemical that presents multiple risks. It is a flammable
liquid and vapor.[1][2] The substance is toxic if swallowed and can be toxic or fatal if it comes
into contact with the skin.[1][2] It is also known to cause skin irritation and may cause irritation
to the respiratory system.[1][3]

Hazard Classification:
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Hazard Category Classification

Flammable liquids Category 3

Acute toxicity, Oral Category 3

Acute toxicity, Dermal Category 2/3

Skin corrosion/irritation Causes skin irritation

Eye irritation Category 2

Acute toxicity, Inhalation Category 2

Specific target organ toxicity (single exposure) May cause respiratory irritation

Hazardous to the aquatic environment (short-
Acute 1
term)

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Chlorobutan-2-
one to prevent exposure.
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PPE Category

Specification

Purpose

Hand Protection

Chemical impermeable gloves.

To prevent skin contact, as the
substance is toxic and can be
absorbed through the skin.[2]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and vapors.[3][4]

Skin and Body Protection

A fully buttoned lab coat and
closed-toe shoes. Long pants

should be worn.[4]

To protect skin from accidental

splashes and contact.

Respiratory Protection

Use only in a well-ventilated
area. If ventilation is
inadequate, wear a
NIOSH/MSHA approved
respirator.[2][5]

To prevent inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Ensure that a safety shower and eyewash station are readily accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][7]

Remove all potential ignition sources, such as open flames, hot plates, and spark-producing

equipment.[7][8]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[7][8]

Have appropriate spill containment materials readily available.

. Handling:

Wear the mandatory personal protective equipment at all times.
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Avoid direct contact with the chemical. Do not get it in your eyes, on your skin, or on your
clothing.[2]

Do not breathe in gas, fumes, vapor, or spray.[2]

Measure and transfer the chemical carefully to minimize splashing and vapor generation.

Keep the container tightly closed when not in use.[2][8]

. In Case of Exposure:

If inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

If on skin: Immediately remove all contaminated clothing. Rinse the affected area with plenty
of water for at least 15 minutes. Seek immediate medical attention.[2]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[2][5]

Disposal Plan

1.

Waste Collection:

Collect all waste containing 1-Chlorobutan-2-one, including contaminated consumables, in
a designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted.

. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials and ignition sources.

Keep the container tightly closed.
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3. Final Disposal:
e Dispose of the hazardous waste through a licensed waste disposal contractor.

 All disposal activities must be in accordance with local, state, and federal regulations.[2] Do
not dispose of it down the drain or into the environment.[6][8]

Workflow for Handling 1-Chlorobutan-2-one
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Safe Handling Workflow for 1-Chlorobutan-2-one

Preparation

Verify fume hood functionality

Assemble all necessary PPE

Remove ignition sources

Don appropriate PPE

Transfer chemical in fume hood

Potential
Exposure

Emergency Response

In case of spill or exposure

Keep container sealed -

Post-HandIinvq & Disposal

Wipe down work area Follow immediate first aid

Segregate waste Notify supervisor & seek medical aid

Dispose via certified vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chlorobutan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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